Cas no 89244-01-9 (Phenol, 2,4-dimethoxy-6-pentyl-)
89244-01-9 structure
Product Name:Phenol, 2,4-dimethoxy-6-pentyl-
CAS No:89244-01-9
MF:C13H20O3
MW:224.296104431152
CID:607013
PubChem ID:13197794
Update Time:2025-04-19
Phenol, 2,4-dimethoxy-6-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-dimethoxy-6-pentyl-
- 2,4-dimethoxy-6-pentylphenol
- 89244-01-9
- DTXSID10526589
- SCHEMBL18987306
-
- Inchi: 1S/C13H20O3/c1-4-5-6-7-10-8-11(15-2)9-12(16-3)13(10)14/h8-9,14H,4-7H2,1-3H3
- InChI Key: SFMILRAEDXJXGI-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1CCCCC)OC)OC
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.7Ų
Phenol, 2,4-dimethoxy-6-pentyl- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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